Cas no 66376-41-8 (1-Decanaminium, N,N,N-tris(decyl)-, benzoate)

1-Decanaminium, N,N,N-tris(decyl)-, benzoate structure
66376-41-8 structure
Product Name:1-Decanaminium, N,N,N-tris(decyl)-, benzoate
CAS No:66376-41-8
MF:C47H89NO2
MW:700.21507525444
CID:396396
PubChem ID:71375072
Update Time:2025-04-19

1-Decanaminium, N,N,N-tris(decyl)-, benzoate Chemical and Physical Properties

Names and Identifiers

    • 1-Decanaminium, N,N,N-tris(decyl)-, benzoate
    • tetrakis-decylazanium,benzoate
    • DTXSID80797825
    • N,N,N-Tris(decyl)decan-1-aminium benzoate
    • 66376-41-8
    • Inchi: 1S/C40H84N.C7H6O2/c1-5-9-13-17-21-25-29-33-37-41(38-34-30-26-22-18-14-10-6-2,39-35-31-27-23-19-15-11-7-3)40-36-32-28-24-20-16-12-8-4;8-7(9)6-4-2-1-3-5-6/h5-40H2,1-4H3;1-5H,(H,8,9)/q+1;/p-1
    • InChI Key: QGDUWZMDTGMLOO-UHFFFAOYSA-M
    • SMILES: [O-]C(C1C=CC=CC=1)=O.[N+](CCCCCCCCCC)(CCCCCCCCCC)(CCCCCCCCCC)CCCCCCCCCC

Computed Properties

  • Exact Mass: 699.68977
  • Monoisotopic Mass: 699.68933108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 36
  • Complexity: 470
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.1Ų

Experimental Properties

  • PSA: 40.13
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